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Compound of Interest

Compound Name: 2,6-Dimethyl-1,6-heptadien-4-ol

CAS No.: 29765-76-2

Cat. No.: B11956263 Get Quote

The diallyl motif, characterized by the presence of two allyl groups, is a recurring structural

feature in a variety of biologically active molecules. Extensive research has been dedicated to

organosulfur compounds derived from garlic, such as diallyl sulfide (DAS), diallyl disulfide

(DADS), and diallyl trisulfide (DATS), which have been shown to possess a wide array of

pharmacological effects, including anticancer, anti-inflammatory, antioxidant, and antimicrobial

properties.[1][2] In contrast, their carbinol analogue, the symmetrical diallyl carbinol (1,6-

heptadien-4-ol), remains a relatively unexplored entity within the realm of drug development.

This technical guide provides a comprehensive overview of symmetrical diallyl carbinol,

focusing on its synthesis, chemical properties, and current applications. More importantly, it

aims to bridge the knowledge gap by leveraging the extensive research on related diallyl

compounds to propose future research directions and potential therapeutic applications for this

promising, yet understudied, class of molecules. As a Senior Application Scientist, the goal is to

not only present what is known but to also illuminate the path for future discovery.

Synthesis and Characterization of Symmetrical
Diallyl Carbinol
The most common and efficient method for the synthesis of symmetrical diallyl carbinol (1,6-

heptadien-4-ol) is the Grignard reaction. This classic organometallic reaction provides a

straightforward route to forming the carbinol from commercially available starting materials.
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The reaction proceeds via the nucleophilic attack of two equivalents of the Grignard reagent,

allylmagnesium bromide, on an ester, typically ethyl formate.[3][4] The first equivalent adds to

the carbonyl group, leading to the elimination of the ethoxide leaving group and the formation

of an intermediate aldehyde. A second equivalent of the Grignard reagent then rapidly attacks

the newly formed aldehyde, and subsequent protonation yields the desired secondary alcohol,

1,6-heptadien-4-ol.[5]

Synthesis of 1,6-Heptadien-4-ol via Grignard Reaction

Reaction Steps
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Caption: Synthetic pathway for 1,6-heptadien-4-ol.

Physicochemical Properties
The known physical and chemical properties of 1,6-heptadien-4-ol are summarized in the table

below.
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Property Value Reference

Molecular Formula C₇H₁₂O [6]

Molecular Weight 112.17 g/mol [7]

CAS Number 2883-45-6 [7]

Boiling Point 150-152 °C at 760 mmHg [8]

Density 0.864 g/cm³ at 25 °C [8]

Refractive Index 1.450 at 20 °C [8]

Solubility Soluble in alcohol [8]

Spectroscopic data, including ¹H NMR, ¹³C NMR, Mass Spectrometry, and IR spectra, are

available in public databases such as the NIST WebBook, providing a reference for the

characterization of this compound.[6]

Current Applications: A Chemical Building Block
To date, the applications of 1,6-heptadien-4-ol have been primarily in the realm of chemical

synthesis and polymer science. It has been utilized as:

An internal standard: In the quantitative analysis of aroma components in wine.[7]

A monomer in polymerization: For the study of co- and terpolymerization reactions.[7]

A precursor for nucleotide analogues: In the synthesis of purine- and pyrimidine-substituted

heptadienes via Mitsunobu condensation.[9] These derivatives are of interest for creating

carbocyclic nucleotide analogues, which can have applications in antiviral and anticancer

research.[9]

Future Perspectives: A New Frontier for Diallyl
Compounds in Drug Discovery
While the direct biological activities of symmetrical diallyl carbinol are not yet reported in the

literature, the extensive research on its organosulfur cousins provides a strong rationale for its
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investigation as a potential therapeutic agent. The presence of the two allyl groups is a key

structural feature shared with the bioactive compounds from garlic. The primary difference lies

in the central carbinol group (-CH(OH)-) versus the sulfide (-S-), disulfide (-S-S-), or trisulfide (-

S-S-S-) linkages. This structural variance could lead to unique pharmacological profiles,

potentially with improved stability, solubility, or target specificity.

Based on the known activities of other diallyl compounds, the following areas represent

promising avenues for future research into symmetrical diallyl carbinol derivatives:

Anticancer Activity: Diallyl sulfides are known to induce apoptosis, inhibit cell proliferation,

and arrest the cell cycle in various cancer cell lines.[2] The hydroxyl group of the carbinol

could potentially engage in hydrogen bonding interactions with target proteins that are not

accessible to the sulfur-containing analogues.

Anti-inflammatory Effects: Diallyl disulfide has been shown to exert anti-inflammatory effects

by inhibiting pathways such as NF-κB.[1] The carbinol derivatives could be screened for

similar activities in cell-based inflammation assays.

Antimicrobial Properties: Garlic-derived organosulfur compounds have well-documented

broad-spectrum antimicrobial activity.[10] Symmetrical diallyl carbinol and its derivatives

could be tested against a panel of pathogenic bacteria and fungi.

Proposed Experimental Workflow: Screening for
Anticancer Activity
To investigate the potential anticancer properties of symmetrical diallyl carbinol derivatives, a

tiered screening approach is proposed. This workflow ensures a systematic evaluation from

broad cytotoxicity to more specific mechanistic studies.
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Caption: A proposed workflow for anticancer screening.
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Experimental Protocols
Protocol 1: Synthesis of 1,6-Heptadien-4-ol
Materials:

Magnesium turnings

Allyl bromide

Ethyl formate

Anhydrous diethyl ether

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Standard laboratory glassware for Grignard reaction (three-necked flask, dropping funnel,

condenser)

Procedure:

Preparation of Allylmagnesium Bromide: In a flame-dried three-necked flask under a nitrogen

atmosphere, add magnesium turnings and a small crystal of iodine.

Add a solution of allyl bromide in anhydrous diethyl ether dropwise to the magnesium

turnings. The reaction should be initiated (as evidenced by heat and bubbling). If not, gentle

warming may be required.

Once the reaction has started, add the remaining allyl bromide solution at a rate that

maintains a gentle reflux.

After the addition is complete, stir the mixture for an additional hour at room temperature to

ensure complete formation of the Grignard reagent.

Reaction with Ethyl Formate: Cool the Grignard reagent solution in an ice bath.
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Add a solution of ethyl formate in anhydrous diethyl ether dropwise to the stirred Grignard

reagent. A vigorous reaction will occur.

After the addition is complete, allow the mixture to warm to room temperature and stir for an

additional 2 hours.

Workup and Purification: Carefully quench the reaction by slowly adding saturated aqueous

ammonium chloride solution.

Separate the ethereal layer and extract the aqueous layer with diethyl ether (2x).

Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate

under reduced pressure.

Purify the crude product by fractional distillation to obtain pure 1,6-heptadien-4-ol.

Protocol 2: In Vitro Cytotoxicity Assay (MTT Assay)
Materials:

Human cancer cell line (e.g., MCF-7 for breast cancer)

Complete growth medium (e.g., DMEM with 10% FBS)

1,6-Heptadien-4-ol (dissolved in DMSO to create a stock solution)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

Solubilization buffer (e.g., acidified isopropanol)

96-well microplates

Multichannel pipette

Plate reader

Procedure:
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Cell Seeding: Seed the cancer cells into a 96-well plate at a density of 5,000-10,000 cells per

well and incubate for 24 hours to allow for cell attachment.

Compound Treatment: Prepare serial dilutions of the 1,6-heptadien-4-ol stock solution in

complete growth medium.

Remove the old medium from the wells and add 100 µL of the various concentrations of the

test compound. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

Incubate the plate for 48-72 hours.

MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours. Viable cells

will reduce the yellow MTT to purple formazan crystals.

Solubilization: Add 100 µL of solubilization buffer to each well to dissolve the formazan

crystals.

Data Acquisition: Read the absorbance of each well at 570 nm using a microplate reader.

Analysis: Calculate the percentage of cell viability for each concentration relative to the

vehicle control. Plot the results and determine the IC₅₀ value (the concentration of the

compound that inhibits cell growth by 50%).

Conclusion
Symmetrical diallyl carbinol (1,6-heptadien-4-ol) is a readily accessible compound with a

chemical structure that suggests significant, yet untapped, potential in drug discovery. While its

current applications are limited to the field of chemical synthesis, the well-documented

biological activities of structurally related diallyl sulfides provide a compelling rationale for the

systematic investigation of its pharmacological properties. The proposed research into its

anticancer, anti-inflammatory, and antimicrobial activities could unveil a new class of diallyl-

based therapeutics. This guide serves as a foundational resource and a call to action for

researchers to explore the promising future of symmetrical diallyl carbinol derivatives.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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